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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907 Get Quote

Technical Support Center: DL-Norepinephrine
Tartrate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling DL-Norepinephrine tartrate powder.

It includes troubleshooting guides and frequently asked questions to address specific issues

that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for DL-Norepinephrine tartrate powder?

A1: DL-Norepinephrine tartrate powder should be stored at 4°C in a sealed container, away

from moisture.[1] For long-term stability, some suppliers recommend storage at -20°C.[2] It is

crucial to keep the powder protected from light and air, as it is sensitive to oxidation.[3][4]

Q2: How should I prepare and store stock solutions of DL-Norepinephrine tartrate?

A2: Stock solutions should be prepared fresh whenever possible. If storage is necessary, they

can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][5] Solutions should

be stored in sealed containers, protected from moisture.[1][5] To prevent degradation from

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes.
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Q3: What solvents can be used to dissolve DL-Norepinephrine tartrate powder?

A3: DL-Norepinephrine tartrate is soluble in various solvents. Water, DMSO, and PBS (pH

7.2) are commonly used.[1][2] For cell culture experiments, it is often dissolved in a buffer

containing an antioxidant like ascorbic acid to prevent oxidation.[1]

Q4: Is DL-Norepinephrine tartrate sensitive to light?

A4: Yes, DL-Norepinephrine tartrate is sensitive to light and air.[3][4] Both the powder and its

solutions should be protected from light to prevent degradation. Using amber-colored vials or

wrapping containers in foil is recommended.

Troubleshooting Guide
Issue 1: Inconsistent or weaker than expected results in my experiments.

Possible Cause: Degradation of the DL-Norepinephrine tartrate due to improper storage or

handling.

Solution: Ensure the powder is stored at the correct temperature, sealed, and protected

from light and moisture. Prepare fresh stock solutions for each experiment. If using stored

stock solutions, ensure they have not exceeded their recommended storage time and

have not undergone multiple freeze-thaw cycles.

Possible Cause: Oxidation of the norepinephrine in your working solution.

Solution: Prepare working solutions immediately before use. Consider adding an

antioxidant, such as ascorbic acid, to your solvent to improve stability, especially for in

vitro assays.[1]

Possible Cause: Incorrect concentration of the prepared solution.

Solution: Double-check all calculations for preparing your stock and working solutions.

Ensure your balance is properly calibrated before weighing the powder.

Issue 2: My DL-Norepinephrine tartrate solution has changed color (e.g., turned pink or

brown).
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Possible Cause: This is a visual indicator of oxidation and degradation.

Solution: Discard the solution immediately. Do not use discolored solutions in your

experiments as they will not yield accurate or reproducible results. Prepare a fresh

solution from powder that has been stored correctly.

Issue 3: I am observing high background noise or artifacts in my assay.

Possible Cause: Presence of degradation products in your norepinephrine solution.

Solution: As with discolored solutions, this indicates degradation. Prepare a fresh solution.

For sensitive assays, consider purifying your norepinephrine solution using appropriate

chromatographic techniques if you suspect the presence of impurities.

Possible Cause: The solvent or other reagents in your assay are interfering with the

measurement.

Solution: Run appropriate controls, including a vehicle control (solvent without

norepinephrine) to identify any background signal from your reagents.

Data Presentation
Table 1: Solubility of DL-Norepinephrine Tartrate

Solvent Approximate Solubility Reference

Water
~35 mg/mL (requires

sonication)
[1]

DMSO ~11.67 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [1]

Table 2: Stability of DL-Norepinephrine Tartrate Stock Solutions
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Storage
Temperature

Storage Duration Recommendations Reference

-80°C Up to 6 months
Sealed storage, away

from moisture
[1][5]

-20°C Up to 1 month
Sealed storage, away

from moisture
[1][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution for Cell Culture

Materials:

DL-Norepinephrine tartrate powder

Sterile, nuclease-free water or PBS (pH 7.2)

L-ascorbic acid (optional, as an antioxidant)

Sterile, light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

0.22 µm syringe filter

Procedure:

1. If using an antioxidant, prepare a stock solution of 100 mM L-ascorbic acid in sterile water

and filter-sterilize it. Add this to your water or PBS to a final concentration of 0.1 mM.

2. On a calibrated analytical balance, carefully weigh the required amount of DL-
Norepinephrine tartrate powder in a sterile environment. (Molecular Weight of DL-
Norepinephrine tartrate is 319.26 g/mol ).
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3. Transfer the weighed powder to a sterile, light-protecting microcentrifuge tube.

4. Add the appropriate volume of sterile water or PBS (with or without antioxidant) to achieve

a final concentration of 10 mM.

5. Gently vortex the tube until the powder is completely dissolved.

6. If the solution is for sterile cell culture applications, filter it through a 0.22 µm syringe filter

into a new sterile, light-protecting tube.[1]

7. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vivo Administration via Intravenous Infusion (Example for Rodents)

Disclaimer: All animal experiments must be conducted in accordance with institutional and

national guidelines for the care and use of laboratory animals.

Materials:

DL-Norepinephrine tartrate stock solution (prepared as in Protocol 1)

Sterile saline (0.9% NaCl) or 5% dextrose solution (D5W)

Infusion pump

Catheters and other surgical equipment for intravenous access

Procedure:

1. Thaw an aliquot of the DL-Norepinephrine tartrate stock solution and protect it from light.

2. Dilute the stock solution to the desired final concentration for infusion using sterile saline

or D5W. A common starting concentration for small animals is in the range of 1-10 µg/mL.
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3. Prepare the animal for intravenous infusion by surgically implanting a catheter into a

suitable vein (e.g., jugular or femoral vein) under anesthesia.

4. Fill the infusion line with the diluted norepinephrine solution, ensuring there are no air

bubbles.

5. Connect the infusion line to the animal's catheter and begin the infusion using a calibrated

infusion pump at the desired flow rate. The dosage is typically calculated in µg/kg/min and

the flow rate is adjusted based on the animal's weight and the concentration of the

solution.

6. Monitor the animal's physiological parameters (e.g., blood pressure, heart rate)

continuously throughout the infusion period.

7. Adjust the infusion rate as needed to achieve the desired experimental effect.
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Caption: Norepinephrine signaling pathway.
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Caption: Experimental workflow for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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